Cas no 111336-11-9 ( )

• Product Name: &nbsp
• CAS No: 111336-11-9
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 867682
• Update Time: 2026-04-29

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-5-Pyrimidinol
• 2-(4-bromophenyl)-pyrimidine-5-ol
• 2-(4-BROMOPHENYL)PYRIMIDIN-5-OL
•  

• Inchi： InChI=1S/C10H7BrN2O/c11-8-3-1-7(2-4-8)10-12-5-9(14)6-13-10/h1-6,14H
• InChI Key： AEBHYMIVEFXSKP-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Br)C2=NC=C(C=N2)O

Computed Properties

• Exact Mass: 249.97400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 46.01000
• LogP: 2.61170